Cas no 84956-71-8 (2-tert-butyl-4,5-dichloro-2,3-dihydropyridazin-3-one)

2-tert-butyl-4,5-dichloro-2,3-dihydropyridazin-3-one structure
84956-71-8 structure
Product Name:2-tert-butyl-4,5-dichloro-2,3-dihydropyridazin-3-one
CAS No:84956-71-8
MF:C8H10Cl2N2O
MW:221.08379983902
MDL:MFCD00277876
CID:707586
PubChem ID:2782225
Update Time:2025-09-20

2-tert-butyl-4,5-dichloro-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

    • 2-(tert-Butyl)-4,5-dichloropyridazin-3(2H)-one
    • 2-(tert-Butyl)-4,5-dichloro-3(2H)-pyridazinone
    • 2-tert-butyl-4,5-dichloropyridazin-3-one
    • 3(2H)-Pyridazinone,4,5-dichloro-2-(1,1-dimethylethyl)-
    • 2-tert-butyl-4.5-dichloro-2H-pyridazin-3-one
    • tertbutyldichloropyridazinone
    • 2-tert-butyl-4,5-dichloro-2,3-dihydropyridazin-3-one
    • 2-(tert-Butyl)-4,5-dichloro-2,3-dihydropyridazin-3-one
    • 2-t-butyl-4,5-dichloro-3(2H)-pyridazinone
    • 4,5-dichloro-2-tert-butyl-pyridazin-3-(2H)-one
    • 2-(tert-butyl)-4,5-dichloro-2-hydropyridazin-3-one
    • ChemDiv2_002863
    • ANFVZRTXGLHTNI-UHFFFAOYSA-N
    • HMS1377C03
    • 4,5-Dichloro-2-(1,1-dimethylethyl)-3(2H)-pyridazinone (ACI)
    • 2-tert-Butyl-4,5-dichloro-2H-pyridazin-3-one
    • 2-tert-Butyl-4,5-dichloro-3(2H)-pyridazinone
    • AN-699/12933023
    • 2-tert.- butyl-4,5-dichloro-3(2H)-pyridazinone
    • CCG-129074
    • Z381357146
    • 2-tert.-butyl-4,5-dichloro-3(2H)-pyridazinone
    • J-506612
    • tert-Buty1-4,5-dichloro-3(2H)-pyridazinone
    • SR-01000095283
    • 2-?tert-?Butyl-?4,?5-?dichloro-?3(2H)?-?pyridazinone
    • C76716
    • 2-tert-Butyl-4,5-dichloropyridazin-3(2H)-one
    • 3(2H)-Pyridazinone, 4,5-dichloro-2-(1,1-dimethylethyl)-
    • FD-0113
    • 2-t-butyl-4,5-dichloro-3(2H)pyridazinone
    • AKOS005072741
    • 4,5-dichloro-2-t-butyl-3(2H)pyridazinone
    • C8H10Cl2N2O
    • EN300-54820
    • 84956-71-8
    • DTXSID20381989
    • CS-0145729
    • SY081551
    • SCHEMBL1627210
    • SR-01000095283-1
    • MFCD00277876
    • MDL： MFCD00277876
    • Inchi： 1S/C8H10Cl2N2O/c1-8(2,3)12-7(13)6(10)5(9)4-11-12/h4H,1-3H3
    • InChI Key： ANFVZRTXGLHTNI-UHFFFAOYSA-N
    • SMILES： O=C1N(C(C)(C)C)N=CC(Cl)=C1Cl

Computed Properties

  • Exact Mass: 220.01700
  • Monoisotopic Mass: 220.0170183g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 302
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 32.7
  • XLogP3: 2.1

Experimental Properties

  • Density: 1.32±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 63-67°C
  • Boiling Point: 240.5±50.0 ºC (760 Torr),
  • Flash Point: 99.3±30.1 ºC,
  • Solubility: Slightly soluble (2.2 g/l) (25 º C),
  • PSA: 34.89000
  • LogP: 2.30510

2-tert-butyl-4,5-dichloro-2,3-dihydropyridazin-3-one Security Information

2-tert-butyl-4,5-dichloro-2,3-dihydropyridazin-3-one Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-tert-butyl-4,5-dichloro-2,3-dihydropyridazin-3-one Pricemore >>

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2-tert-butyl-4,5-dichloro-2,3-dihydropyridazin-3-one Production Method

Production Method 1

7400-27-3 7400-27-3
57697-64-0 57697-64-0
84956-71-8 84956-71-8
Reaction Conditions
1.1 Reagents: Sodium carbonate Solvents: Water ;  2.5 h, cooled
1.2 Solvents: Acetic acid ,  Benzene ;  4 h, 35 - 45 °C
Reference
Preparation and biodistribution of [18F]FP2OP as myocardial perfusion imaging agent for positron emission tomography
Mou, Tiantian; Jing, Huihui; Yang, Wenjiang; Fang, Wei; Peng, Cheng; et al, Bioorganic & Medicinal Chemistry, 2010, 18(3), 1312-1320

Production Method 2

7400-27-3 7400-27-3
84956-71-8 84956-71-8
Reaction Conditions
1.1 Reagents: Acetic acid ,  Sodium hydroxide Solvents: Toluene ,  Water
Reference
Preparation of 3(2H)-pyridazinones as intermediates for insecticides
, Japan, , ,

Production Method 3

32064-67-8 32064-67-8
84956-71-8 84956-71-8
Reaction Conditions
1.1 Reagents: Acetic acid Solvents: Toluene ,  Water ;  30 min, rt; 4 h, 46 - 48 °C
1.2 Reagents: Sodium hydroxide Solvents: Water
Reference
Synthesis of pyridaben active compound with high content
Wu, Xing-ye; Wang, Chong-lei, Huaxue Yu Nianhe, 2014, 36(6), 430-432

Production Method 4

7400-27-3 7400-27-3
57697-64-0 57697-64-0
84956-71-8 84956-71-8
Reaction Conditions
1.1 Reagents: Sodium acetate Solvents: Toluene ,  Water ;  10 °C; 1 h, 10 °C; 6 h, 40 °C
Reference
Synthesis and antitumor activity of novel pyridazinone derivatives containing 1,3,4-thiadiazole moiety
Qin, Junhu; Zhu, Mei; Zhu, Hongmei; Zhang, Liqiong; Fu, Yihong; et al, Phosphorus, 2020, 195(7), 592-599

Production Method 5

7400-27-3 7400-27-3
84956-71-8 84956-71-8
Reaction Conditions
1.1 Reagents: Sodium carbonate Solvents: Water ;  15 min, 0 °C
1.2 2.5 h, 0 °C
1.3 Reagents: Acetic acid ;  1 h, reflux
Reference
Automated synthesis of 18F-BCPP-EF {2-tert-Butyl-4-Chloro-5-{6-[2-(2[18F] fluoroethoxy)-Ethoxy]-Pyridin- 3-ylmethoxy}-2H-Pyridazin-3-one for imaging of mitochondrial complex 1 in Parkinson's disease
Kaur, Tanpreet; Brooks, Allen F.; Liddell, Katherine M.; Henderson, Bradford D.; Hockley, Brian G.; et al, Frontiers in Chemistry (Lausanne, 2022, 10,

2-tert-butyl-4,5-dichloro-2,3-dihydropyridazin-3-one Raw materials

2-tert-butyl-4,5-dichloro-2,3-dihydropyridazin-3-one Preparation Products

2-tert-butyl-4,5-dichloro-2,3-dihydropyridazin-3-one Related Literature

84956-71-8 (2-tert-butyl-4,5-dichloro-2,3-dihydropyridazin-3-one) Related Products

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